Cas no 389117-36-6 (Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(2-phenylethyl)-)

• Product Name: Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(2-phenylethyl)-
• CAS No: 389117-36-6
• MF: C₁₉H₁₉N₃
• MW: 289.374264001846
• CID: 298943
• PubChem ID: 5074009
• Update Time: 2025-04-19

Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b][1,6]naphthyridine,6,7,8,9-tetrahydro-7-(2-phenylethyl)-
• Pyrido[2,3-b][1,6]naphthyridine, 6,7,8,9-tetrahydro-7-(2-phenylethyl)- (9CI)
• 7-(2-phenylethyl)-8,9-dihydro-6H-pyrido[4,3-b][1,8]naphthyridine
• SR-01000384716
• 389117-36-6
• HMS518M06
• Peakdale1_000270
• DTXSID50408057
• SR-01000384716-1

• Inchi： 1S/C19H19N3/c1-2-5-15(6-3-1)8-11-22-12-9-18-17(14-22)13-16-7-4-10-20-19(16)21-18/h1-7,10,13H,8-9,11-12,14H2
• InChI Key： KPKDASQVZAVSAU-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CC2=CC3=CC=CN=C3N=C2CC1

Computed Properties

• Exact Mass: 289.157897619g/mol
• Monoisotopic Mass: 289.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų